Cas no 905986-91-6 (1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one)

• Product Name: 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one
• CAS No: 905986-91-6
• MF: C₁₃H₁₄F₃NO
• MW: 257.251574039459
• CID: 3166234
• PubChem ID: 11959537
• Update Time: 2025-06-08

1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one
• 1-{[2-(Trifluoromethyl)phenyl]-methyl}piperidin-4-one
• 1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-one
• BMCCNELNSYXAHK-UHFFFAOYSA-N
• 1-{[2-(trifluoromethyl)phenyl]methyl}piperidin-4-one
• 905986-91-6
• AKOS009072137
• SS-4792
• SCHEMBL3706462
• 1-(2-(Trifluoromethyl)benzyl)piperidin-4-one

• MDL： MFCD17021265
• Inchi： 1S/C13H14F3NO/c14-13(15,16)12-4-2-1-3-10(12)9-17-7-5-11(18)6-8-17/h1-4H,5-9H2
• InChI Key： BMCCNELNSYXAHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 257.10274856Da
• Monoisotopic Mass: 257.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one

1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one (CAS No. 905986-91-6): A Comprehensive Overview

1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one (CAS No. 905986-91-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the piperidinone family and features a trifluoromethyl-substituted phenyl group attached to a piperidinone ring. The unique structural characteristics of this molecule have led to its exploration in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The trifluoromethyl group in 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These effects include enhanced lipophilicity, increased metabolic stability, and improved binding affinity to target proteins. These properties make the compound a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting the production of pro-inflammatory cytokines. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the neuroprotective properties of 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one. The results indicated that the compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. This finding opens up new possibilities for the use of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows minimal toxicity at therapeutic doses, further enhancing its potential as a drug candidate.

The synthetic route for 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one involves several well-established chemical reactions. One common approach is to start with 4-piperidone monohydrate hydrochloride and react it with 2-(trifluoromethyl)benzyl bromide under basic conditions to form the desired product. This method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 1-{2-(Trifluoromethyl)phenyl-methyl}piperidin-4-one (CAS No. 905986-91-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.